Cas no 1334416-35-1 (1-Tert-Butyl 4-Ethyl 3,3-Difluoro-4-Methylpiperidine-1,4-Dicarboxylate)

• Product Name: 1-Tert-Butyl 4-Ethyl 3,3-Difluoro-4-Methylpiperidine-1,4-Dicarboxylate
• CAS No: 1334416-35-1
• MF: C₁₄H₂₃F₂NO₄
• MW: 307.333531618118
• MDL: MFCD19686620
• CID: 1233104
• PubChem ID: 73977833
• Update Time: 2025-05-26

1-Tert-Butyl 4-Ethyl 3,3-Difluoro-4-Methylpiperidine-1,4-Dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl 1-(2-methyl-2-propanyl) 3,3-difluoro-4-methyl-1,4-piperid inedicarboxylate
• 1-tert-butyl 4-ethyl 3,3-difluoro-4-methylpiperidine-1,4-dicarboxylate
• 1-tert-butyl4-Ethyl3,3-difluoro-4-methylpiperidine-1,4-dicarboxylate
• AS-72752
• MFCD19686620
• AKOS025312367
• CS-W001409
• 1334416-35-1
• O1-TERT-BUTYL O4-ETHYL 3,3-DIFLUORO-4-METHYL-PIPERIDINE-1,4-DICARBOXYLATE
• s11252
• XCKXLFSCXBEANV-UHFFFAOYSA-N
• SY323625
• SCHEMBL20565658
• F86210
• 4-Ethyl 1-Boc-3,3-difluoro-4-methylpiperidine-4-carboxylate
• 1-O-tert-butyl 4-O-ethyl 3,3-difluoro-4-methylpiperidine-1,4-dicarboxylate
• Ethyl 1-Boc-3,3-difluoro-4-methylpiperidine-4-carboxylate
• 1-(tert-butyl) 4-ethyl 3,3-difluoro-4-methylpiperidine-1,4-dicarboxylate
• 1-Tert-Butyl 4-Ethyl 3,3-Difluoro-4-Methylpiperidine-1,4-Dicarboxylate

• MDL： MFCD19686620
• Inchi： 1S/C14H23F2NO4/c1-6-20-10(18)13(5)7-8-17(9-14(13,15)16)11(19)21-12(2,3)4/h6-9H2,1-5H3
• InChI Key： XCKXLFSCXBEANV-UHFFFAOYSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)CCC1(C(=O)OCC)C)F

Computed Properties

• Exact Mass: 307.15951454g/mol
• Monoisotopic Mass: 307.15951454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-Tert-Butyl 4-Ethyl 3,3-Difluoro-4-Methylpiperidine-1,4-Dicarboxylate

1-Tert-Butyl 4-Ethyl 3,3-Difluoro-4-Methylpiperidine-1,4-Dicarboxylate: A Comprehensive Overview

The compound with CAS No. 1334416-35-1, known as 1-Tert-Butyl 4-Ethyl 3,3-Difluoro-4-Methylpiperidine-1,4-Dicarboxylate, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its complex structure, which includes a piperidine ring substituted with multiple functional groups. The presence of tert-butyl and ethyl groups, along with the difluoro and methyl substituents, contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. The piperidine ring system is a key structural element in many bioactive molecules, and the substitution pattern in this compound further enhances its potential for use in drug design. The dicarboxylate groups provide versatility in terms of reactivity and functionality, making this compound a valuable building block in organic synthesis.

From a chemical standpoint, the compound exhibits interesting physical properties. Its melting point and solubility characteristics are influenced by the presence of bulky substituents like the tert-butyl group. These properties make it suitable for use in various industrial processes, including polymerization reactions and the formulation of high-performance materials.

The synthesis of 1-Tert-Butyl 4-Ethyl 3,3-Difluoro-4-Methylpiperidine-1,4-Dicarboxylate involves a series of carefully controlled reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in catalytic techniques have further enhanced the efficiency of these reactions, making the compound more accessible for large-scale production.

In terms of applications, this compound has shown promise in the field of pharmacology. Its ability to interact with specific biological targets makes it a potential candidate for drug development. Studies have demonstrated its efficacy in inhibiting certain enzymes and receptors, highlighting its potential as a therapeutic agent.

Moreover, the compound's unique structure has led to its use in the development of advanced materials. Its ability to form stable polymers and composites has made it valuable in industries such as aerospace and electronics. The incorporation of fluorine atoms into the structure further enhances its thermal stability and resistance to environmental factors.

Recent research has also focused on understanding the environmental impact of this compound. Studies have shown that it exhibits low toxicity and biodegradability under certain conditions, making it an eco-friendly option for various applications. This aligns with current trends toward sustainable chemistry and green manufacturing.

In conclusion, 1-Tert-Butyl 4-Ethyl 3,3-Difluoro-4-Methylpiperidine-1,4-Dicarboxylate is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.